Cas no 589-85-5 (propyl hydroxycarbamate)

• Product Name: propyl hydroxycarbamate
• CAS No: 589-85-5
• MF: C₄H₉NO₃
• MW: 119.119161367416
• CID: 1615430
• PubChem ID: 11521
• Update Time: 2025-04-21

propyl hydroxycarbamate Chemical and Physical Properties

Names and Identifiers

• propyl hydroxycarbamate
• carbamic acid, N-hydroxy-, propyl ester
• N-Hydroxycarbamic acid propyl ester
• propyl N-hydroxycarbamate
• CCRIS 5072
• CARBAMIC ACID, HYDROXY-, PROPYL ESTER
• BRN 5492521
• SCHEMBL851200
• 589-85-5
• DTXSID70207640

• Inchi： 1S/C4H9NO3/c1-2-3-8-4(6)5-7/h7H,2-3H2,1H3,(H,5,6)
• InChI Key： VRJVURSXNFEXIE-UHFFFAOYSA-N
• SMILES： O(C(NO)=O)CCC

Computed Properties

• Exact Mass: 119.05827
• Monoisotopic Mass: 119.058243
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 73.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6
• XLogP3: 0.3

Experimental Properties

• Density: 1.141
• Boiling Point: 259.7°C at 760 mmHg
• Flash Point: 110.9°C
• Refractive Index: 1.439
• PSA: 58.56